N-(4-bromophenyl)-4-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-(4-bromophenyl)-4-chloro-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C20H14BrClN4O/c1-12-17-18(22)16(20(27)24-14-9-7-13(21)8-10-14)11-23-19(17)26(25-12)15-5-3-2-4-6-15/h2-11H,1H3,(H,24,27)
• InChI Key: CYBITZPTYWIZRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=C(C(=C12)Cl)C(=O)NC3=CC=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C20H14BrClN4O
• Molecular Weight: 441.7 g/mol

Description

N-(4-bromophenyl)-4-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C20H14BrClN4O and its molecular weight is 441.71. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Potential

Research has identified novel pyrazolopyrimidine derivatives with significant anticancer and anti-inflammatory properties. These compounds, through their synthesis and biological evaluation, have shown potential in targeting cancer cell lines and inhibiting 5-lipoxygenase, an enzyme involved in inflammatory processes. This exploration opens avenues for the development of new therapeutic agents against cancer and inflammation (Rahmouni et al., 2016).

Antimicrobial Activities

Another study has reported on the synthesis and antimicrobial activity of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives starting from 3-(4-Bromophenyl)-2-cyanoprop-2-enethioamide. These compounds have demonstrated efficacy against various microbial strains, highlighting their potential as antimicrobial agents (Gad-Elkareem et al., 2011).

Insecticidal and Fungicidal Activities

Further research has developed a series of novel 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides with significant insecticidal and fungicidal activities. The study provides a foundation for the development of new agrochemicals to protect crops against pests and diseases (Zhu et al., 2014).

Synthesis and Characterization

In the realm of chemistry, the synthesis and detailed characterization of various pyrazolopyrimidine derivatives have been documented. These studies contribute to the understanding of the chemical properties and reactivity of such compounds, facilitating their application in pharmaceuticals and materials science (Quiroga et al., 1999).

Efficient Synthesis Methods

Efforts have also been made to develop efficient synthesis methods for pyrazolopyrimidines, aiming to improve the yield and reduce the complexity of production. These advancements in synthesis techniques are crucial for scaling up the production of pyrazolopyrimidine derivatives for their potential applications in various fields (Morabia & Naliapara, 2014).